Cas no 2228125-11-7 (2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutanoic acid)

• Product Name: 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutanoic acid
• CAS No: 2228125-11-7
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6034798
• PubChem ID: 165674838
• Update Time: 2025-07-02

2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutanoic acid
• 2228125-11-7
• EN300-1997990
• 2-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-3-methylbutanoic acid

• Inchi： 1S/C11H18N4O2/c1-11(2,9(12)10(16)17)8-6-15(14-13-8)5-7-3-4-7/h6-7,9H,3-5,12H2,1-2H3,(H,16,17)
• InChI Key： CDIDUCJLTZQDIC-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1=CN(CC2CC2)N=N1)N)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 94Ų

Additional information on 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutanoic acid

Comprehensive Overview of 2-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-3-methylbutanoic acid (CAS No. 2228125-11-7)

The compound 2-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-3-methylbutanoic acid, identified by its CAS No. 2228125-11-7, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. This amino acid derivative features a cyclopropylmethyl-substituted 1,2,3-triazole ring, which is a key motif in modern pharmaceutical design due to its stability and bioisosteric properties. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions and enzyme inhibition, making it a promising candidate for therapeutic development.

In recent years, the demand for novel heterocyclic compounds like 2-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-3-methylbutanoic acid has surged, driven by advancements in click chemistry and fragment-based drug design. The 1,2,3-triazole moiety, in particular, is celebrated for its role in improving pharmacokinetic properties, such as metabolic stability and solubility. This aligns with current trends in AI-driven drug discovery, where computational models prioritize scaffolds like this for high-throughput screening.

The synthesis of CAS No. 2228125-11-7 typically involves Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high regioselectivity and yield, which are critical for industrial-scale production. Additionally, the cyclopropylmethyl group enhances the compound’s lipophilicity, a feature often explored in CNS-targeting drugs—a hot topic in neuroscience research. Users frequently search for terms like "triazole amino acid applications" or "cyclopropylmethyl in drug design", reflecting growing curiosity about its mechanistic versatility.

From a biochemical perspective, 2-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-3-methylbutanoic acid exhibits intriguing interactions with protease enzymes and receptor binding sites. Its branched alkyl chain and zwitterionic nature contribute to its ability to mimic natural amino acids, a property leveraged in peptidomimetic therapeutics. This has led to its exploration in autoimmune diseases and cancer immunotherapy, areas dominating recent scientific literature.

On the commercial front, suppliers of CAS No. 2228125-11-7 emphasize its >98% purity, catering to preclinical research needs. SEO analytics reveal high traffic for queries like "buy triazole amino acid derivatives" and "custom synthesis of 1,2,3-triazole compounds", underscoring its market relevance. Regulatory compliance is also a focal point, with non-hazardous classification ensuring smooth logistics—a detail often highlighted in life science procurement discussions.

In summary, 2-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-3-methylbutanoic acid represents a convergence of structural innovation and therapeutic potential. Its design principles resonate with contemporary priorities in precision medicine and green chemistry, while its CAS No. 2228125-11-7 serves as a beacon for researchers navigating the expanding universe of bioactive small molecules.